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Compound of Interest

3-Amino-3-(3-
Compound Name:
nitrophenyl)propanoic acid

cat. No.: B1267585

An In-depth Technical Guide to 3-Amino-3-(3-
nitrophenyl)propanoic Acid

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on 3-Amino-3-(3-
nitrophenyl)propanoic acid, a compound of significant interest in pharmaceutical and
biochemical research. This document outlines its chemical and physical properties, provides
detailed experimental protocols for its synthesis, and explores its applications, particularly in
neuroscience and as a synthetic building block.

Core Compound Data

3-Amino-3-(3-nitrophenyl)propanoic acid is a non-proteinogenic [3-amino acid. The presence
of a nitro group on the phenyl ring makes it a versatile intermediate for further chemical
modifications. The (S)-enantiomer is commonly utilized in research applications.
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Identifier

Value

Source(s)

Chemical Name

3-Amino-3-(3-

nitrophenyl)propanoic acid

N/A

CAS Number 734529-57-8 ((S)-enantiomer) [1]
Molecular Formula CoH10N204 [1]
Molecular Weight 210.19 g/mol [1]
IUPAC Name (38)-3-amino-3-(3- [1]

nitrophenyl)propanoic acid

Physicochemical Properties

A summary of the key physicochemical properties is presented below. This data is essential for

handling, formulation, and experimental design.

Property Value Source(s)
Appearance White to off-white solid [2]
Purity >95% [3]

Optical Rotation

[a]D2° = 15 + 2° (c=1 in NaOH)

[2]

Storage Temperature

0-8 °C

[2]

Synthesis Protocols

The synthesis of 3-Amino-3-(3-nitrophenyl)propanoic acid can be achieved through various

methods. A common approach involves the Michael addition of an amine to a cinnamic acid

derivative, followed by resolution of the enantiomers.

Experimental Protocol: Synthesis via Michael Addition

This protocol outlines a general procedure for the synthesis of racemic 3-Amino-3-(3-

nitrophenyl)propanoic acid.
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Materials:

 3-Nitrocinnamic acid

o Ammonia solution (aqueous)

e Methanol

e Hydrochloric acid

e Sodium hydroxide

o Diethyl ether

o Standard laboratory glassware and equipment

Procedure:

e Reaction Setup: In a round-bottom flask, dissolve 3-nitrocinnamic acid in methanol.

o Ammonia Addition: To the stirred solution, add an excess of concentrated aqueous ammonia
solution at room temperature.

o Reaction Monitoring: Seal the flask and stir the reaction mixture at room temperature.
Monitor the progress of the reaction by thin-layer chromatography (TLC). The reaction is
typically complete within 24-48 hours.

o Work-up:

o Once the reaction is complete, concentrate the mixture under reduced pressure to remove
methanol and excess ammonia.

o Dissolve the residue in water and wash with diethyl ether to remove any unreacted starting
material.

o Acidify the aqueous layer with hydrochloric acid to a pH of approximately 2.

o Collect the resulting precipitate by vacuum filtration and wash with cold water.

© 2025 BenchChem. All rights reserved. 3/9 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1267585?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

 Purification: The crude product can be purified by recrystallization from a suitable solvent
system, such as ethanol/water, to yield racemic 3-Amino-3-(3-nitrophenyl)propanoic acid.

Experimental Protocol: Enzymatic Resolution

Enzymatic resolution is a widely used method to obtain the enantiomerically pure forms of the
amino acid.

Materials:

Racemic N-acetyl-3-amino-3-(3-nitrophenyl)propanoic acid

e Immobilized penicillin G acylase

e Phosphate buffer (pH 7.5)

e Sodium hydroxide solution

e Hydrochloric acid

o Ethyl acetate

Procedure:

Enzymatic Hydrolysis: Suspend the racemic N-acetyl-3-amino-3-(3-nitrophenyl)propanoic
acid in a phosphate buffer (pH 7.5). Add immobilized penicillin G acylase to the suspension.

e pH Control: Maintain the pH of the reaction mixture at 7.5 by the controlled addition of a
sodium hydroxide solution.

o Reaction Monitoring: Monitor the progress of the hydrolysis. The reaction is complete when
one equivalent of the base has been consumed.

e Separation:

o Filter off the immobilized enzyme.

o Wash the aqueous solution with ethyl acetate to remove the unreacted (R)-N-acetyl-3-
amino-3-(3-nitrophenyl)propanoic acid.
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o Acidify the aqueous layer containing the (S)-amino acid to its isoelectric point using
hydrochloric acid.

« |solation: Collect the precipitated (S)-3-Amino-3-(3-nitrophenyl)propanoic acid by filtration,
wash with cold water, and dry under vacuum.

Applications in Research and Development

3-Amino-3-(3-nitrophenyl)propanoic acid is a valuable tool in several areas of scientific
research.

Neuroscience Research

This compound is utilized in neuroscience to study neurotransmitter systems.[2] Its structural
similarity to y-aminobutyric acid (GABA) suggests its potential as a GABA analogue, which
could modulate GABAergic neurotransmission.
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Caption: Potential interaction points of 3-Amino-3-(3-nitrophenyl)propanoic acid with the
GABAergic synapse.

Peptide Synthesis

As a non-natural amino acid, it serves as a building block in peptide synthesis to create
peptidomimetics with enhanced stability or novel biological activities.[4] The presence of the
amino and carboxylic acid groups allows for its incorporation into peptide chains using standard
solid-phase peptide synthesis (SPPS) protocols.
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Caption: Workflow for incorporating 3-Amino-3-(3-nitrophenyl)propanoic acid into a peptide
chain via SPPS.

Conclusion
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3-Amino-3-(3-nitrophenyl)propanoic acid is a compound with significant potential in drug
discovery and chemical biology. Its versatile chemical nature allows for its use as a scaffold in
the synthesis of more complex molecules and as a probe to study biological systems. The
experimental protocols and data presented in this guide are intended to facilitate further
research and development involving this promising compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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